2-(3-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)-1-(indolin-1-yl)ethanone

• IUPAC Name: 1-(2,3-dihydroindol-1-yl)-2-[3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]indol-1-yl]ethanone
• InChI: InChI=1S/C24H18N4O3/c29-22(28-12-11-16-6-1-3-8-19(16)28)15-27-14-18(17-7-2-4-9-20(17)27)23-25-26-24(31-23)21-10-5-13-30-21/h1-10,13-14H,11-12,15H2
• InChI Key: PYNLZDIVSFLJAT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)CN3C=C(C4=CC=CC=C43)C5=NN=C(O5)C6=CC=CO6
• Molecular Formula: C24H18N4O3
• Molecular Weight: 410.4 g/mol

Description

2-(3-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)-1-(indolin-1-yl)ethanone is a useful research compound. Its molecular formula is C24H18N4O3 and its molecular weight is 410.433. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

A significant application of compounds similar to 2-(3-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)-1-(indolin-1-yl)ethanone is their potential in antimicrobial activities. Studies have demonstrated the synthesis and characterization of various indole-based 1,3,4-oxadiazoles, showing notable antibacterial and antifungal activities (Nagarapu & Pingili, 2014). Additionally, other research has synthesized compounds like 5-furan-2yl[1,3,4]oxadiazole-2-thiol and found them effective in antimicrobial applications (Koparır, Çetin, & Cansiz, 2005).

Anti-staphylococcal Activity

Another important application is in the field of anti-staphylococcal activity. For instance, N-Acylhydrazones and new 1,3,4-Oxadiazole derivatives have been synthesized and shown to exhibit strong activity against several strains of Staphylococcus aureus, indicating their potential as new drug candidates (Oliveira et al., 2012).

Antitubercular Agents

Research into the development of antitubercular agents has also utilized compounds related to this compound. A study involving the synthesis and biological evaluation of chalcones and acetyl pyrazoline derivatives comprising a furan nucleus showed potential as antitubercular agents (Bhoot, Khunt, & Parekh, 2011).

Molecular Docking Study for Antibacterial Activity

Molecular docking studies have been conducted on novel synthesized compounds, like pyrazole derivatives containing a furan nucleus, to evaluate their antibacterial activity. This approach aids in understanding the binding interactions of these compounds with bacterial proteins, thereby providing insights into their antibacterial potential (Khumar, Ezhilarasi, & Prabha, 2018).

Synthesis of Energetic Compounds

Furthermore, these types of compounds have been used in the synthesis of energetic materials. A study on 1,2,5- and 1,3,4-oxadiazole rings found their application in creating materials with good thermal stabilities and acceptable sensitivity values, comparable to existing energetic materials (Tang et al., 2015).